2-(3-Hydroxythian-3-yl)benzonitrile

• Molecular Formula: C12H13NOS
• Molecular Weight: 219.30 g/mol
• IUPAC Name: 2-(3-hydroxythian-3-yl)benzonitrile
• InChI: InChI=1S/C12H13NOS/c13-8-10-4-1-2-5-11(10)12(14)6-3-7-15-9-12/h1-2,4-5,14H,3,6-7,9H2
• InChI Key: LIIBSPYSDJEZPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)(C2=CC=CC=C2C#N)O

Description

2-(3-Hydroxythian-3-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core substituted with a hydroxythian moiety at the 2-position. The hydroxythian group comprises a six-membered sulfur-containing ring (thian) with a hydroxyl substituent at the 3-position. This structural combination confers unique electronic and steric properties, making it a candidate for applications in organic electronics, pharmaceuticals, and materials science. Its reactivity and stability are influenced by the electron-withdrawing nitrile group and the polar hydroxyl substituent, which may enhance solubility and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxythian-3-yl)benzonitrile can be achieved through several methods. One common approach involves the reaction of 3-hydroxythiophene with benzonitrile under specific conditions. The reaction typically requires a catalyst and may involve steps such as heating and purification to obtain the desired product.

Industrial Production Methods

Industrial production of 2-(3-Hydroxythian-3-yl)benzonitrile may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and advanced purification techniques to ensure high yield and purity of the compound. The use of green chemistry principles, such as ionic liquids as solvents, can also be explored to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxythian-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

2-(3-Hydroxythian-3-yl)benzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxythian-3-yl)benzonitrile involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the nitrile group can participate in various chemical reactions. These interactions can influence cellular pathways and enzyme activities, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 2-(3-Hydroxythian-3-yl)benzonitrile and are analyzed for comparative purposes:

3-(3-Thienyl)benzonitrile (CAS: 870703-81-4)

• Structure : A benzonitrile core substituted with a thienyl group (five-membered sulfur ring) at the 3-position.
• Key Differences: Substituent Position: The thienyl group is at the 3-position vs. the hydroxythian at the 2-position in the target compound. Heterocycle Type: Thienyl (unsaturated) vs. hydroxythian (saturated with hydroxyl).

4-(3-(2-(10H-Phenoxazin-10-yl)pyridin-5-yl)-9H-carbazol-9-yl)benzonitrile

• Structure: A benzonitrile core substituted with a complex carbazole-phenoxazine-pyridine hybrid at the 4-position.
• Key Differences :
  • Substituent Complexity : The hybrid substituent enables thermally activated delayed fluorescence (TADF) properties, making it suitable for organic light-emitting diodes (OLEDs) .
  • Electronic Effects : The extended conjugation in this derivative enhances charge transport compared to the hydroxythian-substituted compound.

Physicochemical and Functional Properties

Property	2-(3-Hydroxythian-3-yl)benzonitrile	3-(3-Thienyl)benzonitrile	4-(3-(2-Phenoxazinyl)pyridinyl-carbazolyl)benzonitrile
Substituent Position	2-position	3-position	4-position
Heterocycle Type	Saturated thian with -OH	Unsaturated thienyl	Phenoxazine-carbazole-pyridine hybrid
Polarity	High (due to -OH)	Moderate	Low (hydrophobic hybrid)
Application	Potential in drug design	Laboratory synthesis	TADF materials for OLEDs
Safety Profile	Likely higher toxicity (unverified)	Moderate hazard (dust/irritant)	Not reported

Critical Analysis of Structural and Functional Divergence

• Electronic Effects: The hydroxyl group in the target compound may stabilize charge-transfer states, but its saturated thian ring limits conjugation compared to the unsaturated thienyl or phenoxazine derivatives.
• Safety and Handling : 3-(3-Thienyl)benzonitrile requires stringent dust control and respiratory protection, whereas the hydroxythian analogue’s safety protocols are undefined but likely more stringent due to reactive -OH .
• Synthetic Utility : The patent compound’s complex synthesis contrasts with the simpler routes for thienyl or hydroxythian derivatives, impacting scalability .

Biological Activity

2-(3-Hydroxythian-3-yl)benzonitrile is a compound of interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound 2-(3-Hydroxythian-3-yl)benzonitrile features a thian structure, which is a five-membered ring containing sulfur, and a benzonitrile moiety. The hydroxyl group on the thian ring contributes to its reactivity and interaction with biological targets.

Antimicrobial Activity

Research has indicated that compounds similar to 2-(3-Hydroxythian-3-yl)benzonitrile exhibit significant antimicrobial properties. For instance, derivatives of thiazole and triazole have shown promising results against various bacterial strains. A study demonstrated that certain benzonitrile derivatives possess potent antibacterial activity, suggesting that modifications to the benzonitrile structure can enhance efficacy against pathogens.

Compound	MIC (µg/mL)	Target Organisms
2-(3-Hydroxythian-3-yl)benzonitrile	TBD	TBD
Benzonitrile derivative A	12.5	E. coli
Benzonitrile derivative B	25	S. aureus

Anti-inflammatory Properties

The compound's anti-inflammatory potential can be inferred from studies on related compounds that modulate inflammatory pathways. For example, triazole derivatives have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that 2-(3-Hydroxythian-3-yl)benzonitrile may similarly affect inflammatory mediators.

Mechanism of Action:

• Inhibition of NF-kB signaling pathway.
• Reduction of nitric oxide production in macrophages.

Anticancer Activity

Preliminary studies indicate that compounds containing similar structures can exhibit anticancer properties by inducing apoptosis in cancer cell lines. For instance, some benzonitrile derivatives have been evaluated for their ability to inhibit cancer cell proliferation through various assays.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (breast)	15	Apoptosis induction
HeLa (cervical)	20	Cell cycle arrest

Case Studies

• Case Study on Antimicrobial Efficacy : A study evaluated the antimicrobial effects of various benzonitrile derivatives, revealing that modifications could lead to enhanced activity against resistant strains of bacteria.
• Anti-inflammatory Research : Another investigation focused on the anti-inflammatory effects of thiazole derivatives, demonstrating significant inhibition of cytokine release in LPS-stimulated macrophages.